Cas no 195819-22-8 (2-(2-methoxypyridin-4-yl)ethanol)

2-(2-methoxypyridin-4-yl)ethanol is a versatile compound with a methoxypyridin-4-yl substituent. It offers enhanced solubility and stability in various organic solvents, making it suitable for diverse chemical reactions. Its pyridine ring provides excellent electron-donating properties, facilitating nucleophilic substitution and addition reactions. This compound is ideal for organic synthesis due to its reactivity and potential for structural modifications.
2-(2-methoxypyridin-4-yl)ethanol structure
195819-22-8 structure
Product Name:2-(2-methoxypyridin-4-yl)ethanol
CAS No:195819-22-8
MF:C8H11NO2
MW:153.178442239761
CID:116835
PubChem ID:15319874
Update Time:2025-07-20

2-(2-methoxypyridin-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methoxypyridin-4-yl)ethanol
    • 2-(2-Methoxy-4-pyridinyl)ethanol
    • 4-Pyridineethanol,2-methoxy-
    • 4-(2-Hydroxyethyl)-1-piperazinepropanesulfonic acid
    • 4-(2-Hydroxyethyl)-1-piperazinepropanesulphonic acid
    • 4-(2-hydroxyethyl)-2-metho
    • 4-(2-hydroxyethyl)piperazine-1-(3-propanesulfonic acid)
    • EPPS
    • Hepps
    • N-(2-hydroxyethyl)-piperazine-N'-3-propane sulfonic acid
    • N-[2-hydroxyethyl]piperazine-N'-[3-propanesulfonic acid]
    • N-[2-hydroxyethyl]-piperazine-N'-3-propanesulfonic acid
    • SBB057057
    • 4-Pyridineethanol,2-methoxy-(9CI)
    • 4-(2-hydroxyethyl)-2-methoxypyridine
    • 2-(2-methoxypyridin-4-yl)ethan-1-ol
    • UPUQEDRMMJOAKD-UHFFFAOYSA-N
    • 195819-22-8
    • EN300-1843468
    • SCHEMBL2497237
    • Inchi： 1S/C8H11NO2/c1-11-8-6-7(3-5-10)2-4-9-8/h2,4,6,10H,3,5H2,1H3
    • InChI Key： UPUQEDRMMJOAKD-UHFFFAOYSA-N
    • SMILES： O(C)C1C=C(C=CN=1)CCO

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.35000
  • LogP: 0.62500

2-(2-methoxypyridin-4-yl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1843468-0.05g
2-(2-methoxypyridin-4-yl)ethan-1-ol
 195819-22-8 95%
0.05g
 $647.0 2023-11-13
Enamine
EN300-1843468-0.1g
2-(2-methoxypyridin-4-yl)ethan-1-ol
 195819-22-8 95%
0.1g
 $678.0 2023-11-13
Enamine
EN300-1843468-0.25g
2-(2-methoxypyridin-4-yl)ethan-1-ol
 195819-22-8 95%
0.25g
 $708.0 2023-11-13
Enamine
EN300-1843468-0.5g
2-(2-methoxypyridin-4-yl)ethan-1-ol
 195819-22-8 95%
0.5g
 $739.0 2023-11-13
Enamine
EN300-1843468-1g
2-(2-methoxypyridin-4-yl)ethan-1-ol
 195819-22-8 95%
1g
 $770.0 2023-11-13
Enamine
EN300-1843468-2.5g
2-(2-methoxypyridin-4-yl)ethan-1-ol
 195819-22-8 95%
2.5g
 $1509.0 2023-11-13
Enamine
EN300-1843468-5g
2-(2-methoxypyridin-4-yl)ethan-1-ol
 195819-22-8 95%
5g
 $2235.0 2023-11-13
Enamine
EN300-1843468-10g
2-(2-methoxypyridin-4-yl)ethan-1-ol
 195819-22-8 95%
10g
 $3315.0 2023-11-13

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